N2-isopropylpyridine-2,3-diamine

• IUPAC Name: 2-N-propan-2-ylpyridine-2,3-diamine
• InChI: InChI=1S/C8H13N3/c1-6(2)11-8-7(9)4-3-5-10-8/h3-6H,9H2,1-2H3,(H,10,11)
• InChI Key: UJMMDSXBFLGSRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC=N1)N
• Molecular Formula: C8H13N3
• DSSTOX Substance ID: DTXSID00618422
• Molecular Weight: 151.21 g/mol
• CAS No.: 24188-40-7

Description

N2-isopropylpyridine-2,3-diamine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enantioselective Lithiation Studies

N2-isopropylpyridine-2,3-diamine and its derivatives have been explored in the enantioselective lithiation of N-Boc-pyrrolidine. A study by O’Brien et al. (2004) demonstrated that using isopropyllithium and various sparteine-like diamines, including N-(i)Pr-substituted diamine, yielded high enantioselectivity. This research provides valuable insights into stereoselective synthesis processes, crucial in pharmaceutical and material sciences (O’Brien et al., 2004).

Synthesis of Pyridobenzodiazepines

In the field of organic synthesis, this compound derivatives have been used to synthesize pyridobenzodiazepines. Shi et al. (2011) demonstrated the synthesis of N2-methyl-N2-phenyl-pyridine-2,3-diamine, which was further utilized to create pyridobenzodiazepines with carbonyl groups. Such compounds are significant in medicinal chemistry for drug design and development (Shi et al., 2011).

Metal-Catalyzed Reactions

Metal-catalyzed reactions involving this compound derivatives have been researched extensively. Studies like those by Cardona and Goti (2009) highlight the use of such diamines in metal-catalyzed diamination reactions. These reactions are pivotal in creating complex molecular architectures found in pharmaceuticals and natural products (Cardona & Goti, 2009).

Synthesis of Heterocyclic Azo Dyes

This compound derivatives have been used in the synthesis of heterocyclic azo dyes, as reported by Zhao et al. (2017). These dyes, featuring high pH stability, are significant in textile and material industries for their coloration properties and stability (Zhao et al., 2017).

Pharmaceutical and Biological Studies

In pharmaceutical and biological research, derivatives of this compound have been studied for their potential medicinal applications. Xiong et al. (2016) synthesized cyclometalated iridium(III) complexes using derivatives of this compound, which showed potential as anticancer agents, specifically targeting mitochondria in cancer cells (Xiong et al., 2016).

Safety and Hazards

The safety information for “N2-isopropylpyridine-2,3-diamine” includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P305+P351+P338. The compound is labeled with the GHS07 pictogram and has a signal word of "Warning".